Cas no 2172045-69-9 (4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic acid)

• Product Name: 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic acid
• CAS No: 2172045-69-9
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6184357
• PubChem ID: 165501021
• Update Time: 2025-08-05

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic acid
• 2172045-69-9
• EN300-1550679
• 4-{[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}but-2-ynoic acid
• 4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)but-2-ynoic acid
• EN300-1550681
• 2171191-69-6

• Inchi： 1S/C27H28N2O5/c30-25(31)10-5-15-28-26(32)19-13-11-18(12-14-19)16-29-27(33)34-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,18-19,24H,11-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZRLIUKHWGBYWPK-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NCC#CC(=O)O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic acid

Introduction to 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic Acid (CAS No. 2172045-69-9)

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2172045-69-9, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit potential therapeutic properties. Its structure, characterized by a combination of amino, carboxylic acid, and alkyne functionalities, positions it as a versatile building block for the development of novel drug candidates.

The compound's molecular architecture is particularly noteworthy, featuring a fluoren-9-yl moiety linked through a methoxycarbonyl group to an amino-substituted methylcyclohexyl group, which further connects to a formamido functionality. This intricate arrangement not only contributes to its structural complexity but also opens up numerous possibilities for further chemical modifications and derivatization. The presence of an alkyne group at the butyric acid position adds another layer of reactivity, making it an attractive candidate for various synthetic transformations.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through precise targeting. The fluoren-9-yl group, known for its rigidity and electronic properties, often serves as a pharmacophore in drug design due to its ability to interact favorably with biological targets. When combined with other functional groups such as amino and carboxylic acid moieties, it enhances the compound's potential to interact with enzymes and receptors in a selective manner.

The formamido linkage in the molecule introduces additional hydrogen bonding capabilities, which can be crucial for stabilizing interactions within biological systems. This feature is particularly valuable in the design of peptidomimetics and protein-targeting agents. Furthermore, the alkyne functionality provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the introduction of diverse substituents at specific positions within the molecule.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their potential biological activity. Molecular modeling studies have shown that derivatives of this compound may exhibit binding affinity to various therapeutic targets, including kinases and proteases. These predictions are supported by experimental data from high-throughput screening campaigns conducted by several pharmaceutical companies.

The synthesis of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the fluorenylmethoxycarbonyl derivative, followed by nucleophilic substitution and cyclization reactions to establish the cyclohexyl ring system. The introduction of the alkyne group is typically achieved via Sonogashira coupling or similar methods.

The compound's stability under various conditions is another critical aspect that has been extensively studied. Preliminary stability tests indicate that it remains stable under ambient conditions but may require specialized storage conditions under extreme temperatures or humidity levels. These findings are crucial for its practical application in both research and industrial settings.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique structure makes it suitable for designing advanced polymers with tailored properties or as a precursor for agrochemical agents that target specific biological pathways in plants.

In conclusion, 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)but-2-ynoic acid (CAS No. 2172045-69-9) stands out as a remarkable example of how complex molecular structures can be designed to exhibit desirable biological properties. Its multifunctional nature and synthetic accessibility make it an invaluable tool for researchers in pharmaceutical chemistry and beyond. As our understanding of biological systems continues to evolve, compounds like this are poised to play pivotal roles in the development of next-generation therapeutics.